![molecular formula C11H14O2 B1612904 [3-(Cyclopropylmethoxy)phenyl]methanol CAS No. 411229-88-4](/img/structure/B1612904.png)
[3-(Cyclopropylmethoxy)phenyl]methanol
Overview
Description
“[3-(Cyclopropylmethoxy)phenyl]methanol” is a chemical compound with the molecular formula C11H14O2 . It is also known as 1-(hydroxymethyl)-3-(cyclopropylmethoxy)-benzene .
Molecular Structure Analysis
The molecular structure of “[3-(Cyclopropylmethoxy)phenyl]methanol” consists of a phenyl group (a benzene ring) with a methanol and a cyclopropylmethoxy group attached . The molecular weight of the compound is 178.23 g/mol .Scientific Research Applications
Synthesis of 1,3,4-Oxadiazole Derivatives
[3-(Cyclopropylmethoxy)phenyl]methanol: is used in the synthesis of 1,3,4-oxadiazole derivatives , which are compounds of significant medicinal importance . These derivatives exhibit a wide range of biological activities, including antimicrobial , antimitotic , antihypertensive , anticonvulsant , anti-inflammatory , and muscle relaxant properties . The synthesis process involves multiple steps, starting from 2-hydroxybenzoic acid, and yields medicinally active compounds.
Antibacterial Agents
The antibacterial activity of compounds derived from [3-(Cyclopropylmethoxy)phenyl]methanol has been studied extensively. These compounds have shown effectiveness against various bacterial strains, making them potential candidates for developing new antibacterial drugs .
Anti-inflammatory Treatments
The anti-inflammatory properties of [3-(Cyclopropylmethoxy)phenyl]methanol derivatives make them suitable for research into treatments for inflammation-related conditions, such as arthritis and other chronic inflammatory diseases .
Anticonvulsant Research
Research into the anticonvulsant applications of [3-(Cyclopropylmethoxy)phenyl]methanol derivatives is promising for the development of new therapies for seizure disorders and epilepsy .
Muscle Relaxants
The muscle relaxant activity of [3-(Cyclopropylmethoxy)phenyl]methanol derivatives can be harnessed in the creation of new muscle relaxants, which are beneficial in treating conditions like muscle spasms and spasticity .
properties
IUPAC Name |
[3-(cyclopropylmethoxy)phenyl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c12-7-10-2-1-3-11(6-10)13-8-9-4-5-9/h1-3,6,9,12H,4-5,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKDYWOJVMBENQX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=CC=CC(=C2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20627531 |
Source
|
| Record name | [3-(Cyclopropylmethoxy)phenyl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20627531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
411229-88-4 |
Source
|
| Record name | [3-(Cyclopropylmethoxy)phenyl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20627531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Pyrimido[5,4-d]pyrimidine](/img/structure/B1612823.png)
![Methyl 2-(1,4-dioxaspiro[4.5]decan-8-yl)acetate](/img/structure/B1612837.png)
![6,7-Dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde 5,5-dioxide](/img/structure/B1612840.png)
